Cas no 953901-43-4 (Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl-)
Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl-
- 1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine
-
- Inchi: 1S/C15H16FNO/c1-11(17)13-4-8-15(9-5-13)18-10-12-2-6-14(16)7-3-12/h2-9,11H,10,17H2,1H3
- InChI Key: SSZHUVJPVPEBLY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(N)C)=CC=1)CC1C=CC(F)=CC=1
Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-68866-0.05g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 0.05g |
$53.0 | 2025-02-20 | |
| Enamine | EN300-68866-0.1g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-68866-0.25g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 0.25g |
$116.0 | 2025-02-20 | |
| Enamine | EN300-68866-0.5g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 0.5g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-68866-1.0g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 1.0g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-68866-2.5g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 2.5g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-68866-5.0g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 5.0g |
$908.0 | 2025-02-20 | |
| Enamine | EN300-68866-10.0g |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95.0% | 10.0g |
$1346.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328695-50mg |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95% | 50mg |
¥1152.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328695-100mg |
1-{4-[(4-fluorophenyl)methoxy]phenyl}ethan-1-amine |
953901-43-4 | 95% | 100mg |
¥1490.00 | 2024-04-24 |
Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl-
Recent Advances in the Study of Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- (CAS: 953901-43-4)
Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- (CAS: 953901-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.
The primary objective of recent research has been to explore the compound's interaction with biological targets, particularly in the context of neurological and psychiatric disorders. Preliminary findings suggest that Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- exhibits selective binding affinity to specific neurotransmitter receptors, which could pave the way for novel therapeutic interventions. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to unravel the precise binding mechanisms at the atomic level.
In terms of methodology, recent studies have utilized a combination of in vitro and in vivo approaches to assess the compound's efficacy and safety profile. High-throughput screening assays have been employed to evaluate its potency against a panel of biological targets, while animal models have provided insights into its pharmacokinetics and pharmacodynamics. These comprehensive studies have yielded valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties.
One of the most noteworthy findings from recent research is the compound's demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases. Specifically, Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- has shown potential in mitigating oxidative stress and reducing neuroinflammation, two key pathological processes implicated in conditions such as Alzheimer's and Parkinson's diseases. These findings have sparked interest in further investigating its therapeutic potential in these areas.
Despite these promising results, researchers have also identified several challenges that need to be addressed. For instance, the compound's metabolic stability and potential drug-drug interactions require further investigation to ensure its suitability for clinical development. Additionally, optimization of its physicochemical properties to enhance bioavailability remains an active area of research.
Looking ahead, the scientific community anticipates that ongoing and future studies will provide deeper insights into the compound's mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The unique structural features of Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- continue to make it a compelling subject for drug discovery and development in the chemical biology and pharmaceutical fields.
In conclusion, recent research on Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl- (CAS: 953901-43-4) has significantly advanced our understanding of its pharmacological properties and therapeutic potential. While challenges remain, the compound's unique characteristics and promising preclinical data position it as a potential candidate for the treatment of various neurological and psychiatric disorders. Continued research in this area holds great promise for the development of novel therapeutic agents.
953901-43-4 (Benzenemethanamine, 4-[(4-fluorophenyl)methoxy]-α-methyl-) Related Products
- 87840-45-7(1-[4-(benzyloxy)phenyl]ethanamine hydrochloride (1:1))
- 926197-01-5(Benzenemethanamine, 3-[(3-fluorophenyl)methoxy]-)
- 186029-00-5(Benzenemethanamine, a-methyl-4-(phenylmethoxy)-, (aS)-)
- 788824-81-7(BENZENEETHANAMINE, 4-[(4-FLUOROPHENYL)METHOXY]-, HYDROCHLORIDE)
- 849807-02-9({4-(4-Fluorobenzyl)oxybenzyl}amine)
- 65746-45-4(1-4-(Benzyloxy)phenylethanamine)
- 849805-95-4({4-(3-fluorophenyl)methoxyphenyl}methanamine)
- 703402-21-5((1R)-1-4-(benzyloxy)phenylethan-1-amine)
- 1240529-51-4({4-(3-Fluorophenyl)methoxyphenyl}methanamine Hydrochloride)
- 748769-35-9((4-(Benzyloxy)phenyl)(phenyl)methanamine)